2-[4-(5-tert-butyl-2-methoxybenzenesulfonyl)piperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine
Description
This compound belongs to a class of pyrimidine derivatives featuring a piperazine ring linked to a benzenesulfonyl group. The core structure includes:
- Pyrimidine backbone: A six-membered aromatic ring with two nitrogen atoms at positions 1 and 2. Substituents include methyl groups at positions 6 and 4 (N,N-dimethylamine).
- Piperazine moiety: A six-membered heterocyclic ring with two nitrogen atoms, substituted at position 1 with a 5-tert-butyl-2-methoxybenzenesulfonyl group.
Properties
IUPAC Name |
2-[4-(5-tert-butyl-2-methoxyphenyl)sulfonylpiperazin-1-yl]-N,N,6-trimethylpyrimidin-4-amine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H33N5O3S/c1-16-14-20(25(5)6)24-21(23-16)26-10-12-27(13-11-26)31(28,29)19-15-17(22(2,3)4)8-9-18(19)30-7/h8-9,14-15H,10-13H2,1-7H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCOFDHDIKAGSNY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)C(C)(C)C)OC)N(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H33N5O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues and Physicochemical Properties
The following table summarizes key structural and physicochemical differences between the target compound and its analogues:
*Estimated based on tert-butyl’s contribution to lipophilicity.
Key Observations:
- Sulfonyl vs. Benzoyl Groups: G868-1286 and BK10266 differ in the linker group (sulfonyl vs. benzoyl).
- Substituent Effects : The tert-butyl group in the target compound increases molecular weight and logP compared to G868-1286 (methyl/methoxy substituents). This may reduce aqueous solubility but improve membrane permeability .
- Ethoxy vs. Methoxy : G868-1076’s diethoxy groups likely further increase logP compared to methoxy-containing analogues, aligning with trends in lipophilicity .
Pharmacological and Receptor Affinity Comparisons
Evidence from dopaminergic receptor antagonists (e.g., S 18126, L 745,870) highlights how structural variations in piperazine-linked compounds influence receptor selectivity :
- Piperazine Modifications :
- S 18126 : Features a benzoindane-piperazine structure with high D4 receptor affinity (Ki = 2.4 nM).
- L 745,870 : Contains a pyrrolopyridine-piperazine scaffold, maintaining D4 selectivity (Ki = 2.5 nM) but differing in off-target effects.
- Sulfonyl Group Role : The benzenesulfonyl group in the target compound may mimic sulfonamide-containing drugs (e.g., protease inhibitors), enhancing interactions with polar receptor pockets.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
